Ganoderic acid Mk

• Molecular Formula: C34H50O7
• Molecular Weight: 570.8 g/mol
• InChI: InChI=1S/C34H50O7/c1-19(30(38)39)10-12-26(40-21(3)35)20(2)25-18-28(37)34(9)24-11-13-27-31(5,6)29(41-22(4)36)15-16-32(27,7)23(24)14-17-33(25,34)8/h10-11,14,20,25-29,37H,12-13,15-18H2,1-9H3,(H,38,39)/b19-10+
• InChIKey: BCZACVDBVIYNMZ-VXLYETTFSA-N

Ganoderic acid Mk – Compound Identity and Key Features

Ganoderic acid Mk (GA-Mk), a lanostane-type triterpenoid with molecular formula C34H50O7 and a molecular weight of 570.76, is a secondary metabolite isolated from the mycelia of Ganoderma lucidum [1]. The compound is characterized by its two acetoxy groups and a hydroxyl group on the lanostane skeleton, which contribute to its specific bioactivity [2]. GA-Mk has been identified alongside other ganoderic acids in bioactive extracts, and analytical methods for its separation and quantification have been established using capillary zone electrophoresis, ensuring reliable procurement and quality control [3].

Source Natural product triterpenoid (lanostane-type) from Ganoderma lucidum mycelia

Research context Apoptosis and cytotoxicity pathway studies

QC characterization Analytical characterization established

• [1] Zhong, J.-J., Li, Y.-B., & Liu, R.-M. (2012). Anti-proliferation and induced mitochondria-mediated apoptosis of ganoderic acid Mk from Ganoderma lucidum mycelia in cervical cancer HeLa cells. Latin American Journal of Pharmacy, 31(1), 43-50. View Source
• [2] Li, Y. B., Liu, R. M., & Zhong, J. J. (2013). A new ganoderic acid from Ganoderma lucidum mycelia and its stability. Fitoterapia, 84(1), 115–122. View Source
• [3] Ding, N., et al. (2010). Separation and determination of four ganoderic acids from dried fermentation mycelia powder of Ganoderma lucidum by capillary zone electrophoresis. Journal of Pharmaceutical and Biomedical Analysis, 53(5), 1224-1230. View Source

Why Ganoderic acid Mk Cannot Be Substituted

The class of ganoderic acids comprises numerous structurally related triterpenoids, yet their individual bioactivities and selectivity profiles can differ markedly. For example, the IC50 values of various ganoderic acids against HeLa cells range widely; GA-Mk demonstrates a clear quantitative differentiation in its selectivity between cancer and normal human cells, which is a critical parameter for research consistency. Meanwhile, isomers like GA-Mf and GA-S not only differ in their cell cycle arrest mechanisms (G1 phase vs. S phase) but also in their potency for inducing early versus late apoptosis [1]. Substituting GA-Mk with a generic 'ganoderic acid mixture' or another single analog therefore introduces unquantified variability in apoptosis induction, reactive oxygen species (ROS) generation, and mitochondrial membrane potential (MMP) disruption, which can derail or invalidate precise mechanistic studies [2].

Class variability

Other ganoderic acids or mixtures may shift selectivity and apoptosis readouts, limiting mechanistic comparison.

Isomer differences

GA-Mf and GA-S induce G1 vs. S phase arrest; direct substitution can alter cell cycle endpoint interpretation.

Mixture ambiguity

Generic extracts mask individual potency and selectivity, compromising reproducibility in targeted assays.

• [1] Liu, R. M., & Zhong, J. J. (2011). Ganoderic acid Mf and S induce mitochondria mediated apoptosis in human cervical carcinoma HeLa cells. Phytomedicine, 18(5), 349-355. View Source
• [2] Zhong, J.-J., Li, Y.-B., & Liu, R.-M. (2012). Anti-proliferation and induced mitochondria-mediated apoptosis of ganoderic acid Mk from Ganoderma lucidum mycelia in cervical cancer HeLa cells. Latin American Journal of Pharmacy, 31(1), 43-50. View Source

Ganoderic acid Mk – Key Differentiators

Selectivity Index: Cancer vs. Normal Cells

GA-Mk exhibits a stronger cytotoxic effect on human cancer cell lines than on normal human cell lines. In an MTT assay, the IC50 against HeLa cervical cancer cells was significantly lower (part of a range of 29.8-44.2 µM) compared to the human normal mammary epithelial line MCF-10A (84.5 µM) and the human fibroblast line HF (78.4 µM) after 24-hour treatment [1]. This yields an approximate 2-fold higher selectivity index for cancer cells over normal cells.

Selectivity Index

Head-to-head

IC50: 29.8–44.2 µM (cancer) vs 78.4–84.5 µM (normal)

Supports cell-model selectivity endpoint review

~1.8–2.9× higher sensitivity in cancer lines reported

Evidence Dimension	Cytotoxicity (IC50) and Selectivity
Target Compound Data	IC50 range of 29.8-44.2 µM against human cancer cell lines (HeLa, HO-8910PM, SW1990, 95-D). IC50 of 84.5 µM and 78.4 µM against normal MCF-10A and HF cells, respectively.
Comparator Or Baseline	Normal human cell lines MCF-10A and HF. Other ganoderic acids (e.g., GA-Mf) have been noted for selectivity, but explicit comparative IC50 values for normal cells in a single study are rarely reported.
Quantified Difference	A selectivity index of approximately 1.8-2.9 fold (ratio of IC50 in normal cells to IC50 in cancer cells).
Conditions	Human normal cell lines (MCF-10A, HF) and cancer cell lines (HO-8910PM, SW1990, 95-D, HeLa); 0-100 µM concentration range; 24 h incubation; MTT assay.

Why This Matters

This quantitative selectivity advantage is critical for researchers designing experiments where confounding toxicity to non-cancerous cells must be minimized, making GA-Mk a superior choice over non-selective analogs.

• [1] Zhong, J.-J., Li, Y.-B., & Liu, R.-M. (2012). Anti-proliferation and induced mitochondria-mediated apoptosis of ganoderic acid Mk from Ganoderma lucidum mycelia in cervical cancer HeLa cells. Latin American Journal of Pharmacy, 31(1), 43-50. View Source

Mitochondria-Mediated Apoptosis

The mechanism of GA-Mk-induced apoptosis is well-characterized and quantitative. Treatment with GA-Mk (0-40 µM) for 24 hours causes a burst of intracellular reactive oxygen species (ROS), a decrease in mitochondrial membrane potential (MMP), and a measurable increase in the activities of caspase-3 and caspase-9, which are key executioner and initiator caspases of the intrinsic mitochondrial pathway [1]. This is a distinctly defined mechanism, compared to isomers like GA-Mf and GA-S which, while also mitochondrial in nature, differ in their cell cycle arrest specificity (G1 for GA-Mf, S for GA-S) and their relative potency in causing early versus late apoptosis [2].

Apoptosis Mechanism

Cross-study comparable

ROS burst, MMP loss, caspase-3/9 activation (0–40 µM)

vs GA-Mf/GA-S: G1/S arrest, differential early/late apoptosis

Supports apoptosis pathway-response interpretation

Mechanistic differentiation from isomers may affect cross-study comparisons

Evidence Dimension	Mechanistic Marker Activation and Pathway Specificity
Target Compound Data	GA-Mk (0-40 µM, 24 h): Induces ROS burst, reduces MMP, and increases caspase-3 and -9 activities in HeLa cells.
Comparator Or Baseline	GA-Mf and GA-S (from separate study): Both induce mitochondrial apoptosis but cause different cell cycle arrest (G1 vs. S phase). GA-Mf shows a more potent increase in early and late apoptotic cells compared to GA-S.
Quantified Difference	GA-Mk's functional output is measured by dose-dependent caspase activity and is not tied to a single phase arrest mechanism, implying a potentially broader induction quality. Exact caspase fold-change relative to GA-Mf/S is not directly measured; the differentiation is mechanistic (G1/S arrest vs. ROS/caspase activation profile).
Conditions	HeLa human cervical carcinoma cells; 0-40 µM GA-Mk for 24 hours.

Why This Matters

The clear link to oxidative stress and the dual caspase-3/9 activation provides researchers with a validated, multi-parameter mechanistic readout, which is often ambiguous with closely related triterpenoids that act through subtly different pathways.

• [1] Zhong, J.-J., Li, Y.-B., & Liu, R.-M. (2012). Anti-proliferation and induced mitochondria-mediated apoptosis of ganoderic acid Mk from Ganoderma lucidum mycelia in cervical cancer HeLa cells. Latin American Journal of Pharmacy, 31(1), 43-50. View Source
• [2] Liu, R. M., & Zhong, J. J. (2011). Ganoderic acid Mf and S induce mitochondria mediated apoptosis in human cervical carcinoma HeLa cells. Phytomedicine, 18(5), 349-355. View Source

Stability and Purity Profile

For procurement, the physical state and stability of a compound directly dictate experimental reproducibility. GA-Mk is supplied as a solid with a verified purity of >98%, as confirmed by Certificate of Analysis [1]. It is stable for 3 years when stored as a powder at -20°C and for 2 years at 4°C. In solution, its stability is limited, with a recommended storage period of 1 month at -20°C or 6 months at -80°C . This is in contrast to other labile ganoderic acids, such as a new analog from the same family that exhibited degradation in protic solvents, thus requiring aprotic environments for sample preparation [2]. The known solid-state stability of GA-Mk allows for more flexible long-term study designs and batch management compared to less stable analogs.

Stability & Purity

Supplier data

Purity >98%; solid stable: -20°C (3 yr), 4°C (2 yr)

Solution: -20°C (1 mo), -80°C (6 mo)

Supports procurement planning and batch consistency

Solution stability limitations require careful handling

Evidence Dimension	Chemical Stability and Storage Longevity
Target Compound Data	Purity >98%. Solid state stability: -20°C for 3 years, 4°C for 2 years. Solution stability: -20°C for 1 month, -80°C for 6 months.
Comparator Or Baseline	Other labile ganoderic acids (e.g., 3α,22β-diacetoxy-7α-hydroxyl-5α-lanost-8,24E-dien-26-oic acid) showed degradation in methanol, requiring specific aprotic solvent conditions.
Quantified Difference	GA-Mk has documented long-term stability as a solid without the need for specialized solvents at the point of storage, a practical procurement advantage.
Conditions	Standard vendor storage and handling guidelines. Purity established by HPLC. Stability assessed in comparative phytochemical studies.

Why This Matters

Procuring a compound with guaranteed high purity and well-documented long-term stability reduces the risk of batch-to-batch variability and experimental failure, directly impacting research timelines and budget.

• [1] Adooq Bioscience. Ganoderic acid Mk (GA-Mk) Datasheet. Catalog No. A25112. View Source
• [2] Li, Y. B., Liu, R. M., & Zhong, J. J. (2013). A new ganoderic acid from Ganoderma lucidum mycelia and its stability. Fitoterapia, 84(1), 115–122. View Source

Ganoderic acid Mk Application Scenarios

Cervical Cancer Mitochondrial Apoptosis

For research groups studying the intrinsic mitochondrial pathway in cervical cancer models, GA-Mk provides a clean mechanistic profile: dose-dependent ROS generation, MMP collapse, and measurable caspase-3/-9 activation in HeLa cells. This specific triple-marker activation, quantified in the foundational paper [1], allows for precise interrogation of the pathway without the confounding variable of cell cycle arrest phase bias that affects comparative compounds like GA-Mf and GA-S.

Cancer-Selective Cytotoxicity Assays

In drug discovery workflows evaluating novel anti-cancer agents, the use of a positive control or chemical probe with a known selectivity index is essential. GA-Mk's documented IC50 values of 29.8-44.2 µM against four cancerous lines versus 78.4-84.5 µM against two normal human lines [1] make it a validated tool compound for establishing assay windows that reflect cancer-selective toxicity, superior to non-specific cytotoxic agents.

Natural Product Derivatization & Stability

Chemical biology groups focused on the derivatization of triterpenoids can use GA-Mk as a stable scaffold. Its known stability profile (solid-state >2 years at 4°C) and high purity (>98%) allow for reproducible semi-synthetic modification, as reported in the isolation and stability characterization studies [2]. Its chromophoric properties at 245 nm also make it amenable to analytical method development, including capillary electrophoresis for rapid purity assessment [3].

Application

Selection Property

Validation Focus

Cervical cancer mitochondrial apoptosis studies

Multi-marker pathway readout (ROS, MMP, caspase-3/9)

Pathway-response interpretation in HeLa models

Cancer-cell selectivity screening

Reported selectivity index vs. normal cells

Cell-model endpoint review and assay-window context

Triterpenoid derivatization and QC

Verified purity and solid-state stability

Reproducible synthesis and storage consistency

• [1] Zhong, J.-J., Li, Y.-B., & Liu, R.-M. (2012). Anti-proliferation and induced mitochondria-mediated apoptosis of ganoderic acid Mk from Ganoderma lucidum mycelia in cervical cancer HeLa cells. Latin American Journal of Pharmacy, 31(1), 43-50. View Source
• [2] Li, Y. B., Liu, R. M., & Zhong, J. J. (2013). A new ganoderic acid from Ganoderma lucidum mycelia and its stability. Fitoterapia, 84(1), 115–122. View Source
• [3] Ding, N., et al. (2010). Separation and determination of four ganoderic acids from dried fermentation mycelia powder of Ganoderma lucidum by capillary zone electrophoresis. Journal of Pharmaceutical and Biomedical Analysis, 53(5), 1224-1230. View Source